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Compound of Interest

Compound Name: 2-Isopropyl-4-methylnicotinonitrile

Cat. No.: B13943180

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic analysis of 2-Isopropyl-4-
methylnicotinonitrile (CAS 2105944-09-8), a critical intermediate in the synthesis of KRAS

G12C inhibitors, including Sotorasib (AMG 510).

The precise characterization of this pyridine derivative is pivotal for drug development

professionals. Its structural integrity directly impacts the yield and purity of the subsequent

Hofmann rearrangement or hydrolysis steps used to generate the active 3-aminopyridine

scaffold. This guide details the expected NMR, IR, and MS signatures, providing a self-

validating protocol for confirming identity and assessing purity.

Structural Context & Synthesis
Understanding the synthetic origin of the molecule allows for better impurity profiling. 2-
Isopropyl-4-methylnicotinonitrile is typically synthesized via a condensation-cyclization

reaction.
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The most scalable industrial route involves the condensation of 2-isobutyryl-3-methyl-2-

butenenitrile (or related enamino nitriles) with ammonium acetate. This "one-pot" cyclization

constructs the pyridine ring with the necessary substitution pattern.
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Figure 1: Industrial synthesis workflow for 2-Isopropyl-4-methylnicotinonitrile via

condensation-cyclization.

Spectroscopic Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural validation. The asymmetry of the pyridine ring and the

distinct alkyl substituents provide a clear fingerprint.

Experimental Protocol:

Solvent: Chloroform-d (CDCl₃) is preferred for resolution; DMSO-d₆ is an alternative if

solubility issues arise (unlikely for this oil).

Concentration: 10-15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm).

Predicted ¹H NMR Data (400 MHz, CDCl₃)
The molecule possesses a 2,3,4-substitution pattern, leaving protons only at positions 5 and 6.
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Position Type
Shift (δ
ppm)

Multiplicity
Coupling (J
Hz)

Structural
Logic

H-6 Aromatic 8.50 – 8.60 Doublet (d) J ≈ 5.0

Deshielded

by adjacent

Nitrogen;

typical α-

proton.

H-5 Aromatic 7.10 – 7.20 Doublet (d) J ≈ 5.0

Shielded

relative to H-

6; couples

only with H-6.

CH (iPr) Methine 3.30 – 3.50 Septet (sept) J ≈ 6.8

Deshielded

by aromatic

ring at C2.

CH₃ (4-Me) Methyl 2.50 – 2.60 Singlet (s) N/A

Attached to

aromatic C4;

slight

deshielding.

CH₃ (iPr) Methyl 1.25 – 1.35 Doublet (d) J ≈ 6.8

Standard

isopropyl

doublet.

¹³C NMR Highlights
Nitrile (-CN): Distinct peak at ~115–117 ppm.

C2 (Ipso): Deshielded (~165 ppm) due to N and alkyl group.

C6 (Aromatic): ~150 ppm (α-carbon).

Infrared Spectroscopy (FT-IR)
IR provides a rapid "Go/No-Go" check for the nitrile functional group, which is critical as

hydrolysis (impurity formation) would result in the loss of this band.
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Diagnostic Band:2220 – 2230 cm⁻¹ (Strong, sharp).

Interpretation: C≡N stretching vibration.

Pyridine Skeleton: 1580, 1560 cm⁻¹ (C=C / C=N stretching).

Alkyl C-H: 2960 – 2870 cm⁻¹ (Isopropyl/Methyl stretches).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).

Molecular Formula: C₁₀H₁₂N₂.

Exact Mass: 160.10 Da.

Observed Ion: [M+H]⁺ = 161.1 Da.

Fragmentation Logic: Under high collision energy, the isopropyl group is a primary

fragmentation site.

m/z 161 (Parent) → m/z 146 (Loss of methyl radical from isopropyl).

m/z 161 → m/z 119 (Loss of propene via McLafferty-type rearrangement, characteristic of

alkyl-substituted aromatics).

Quality Control & Impurity Profiling
In the context of KRAS G12C inhibitor synthesis, three specific impurities must be monitored.

Regioisomers: Incorrect condensation can lead to 2-methyl-4-isopropyl isomers.

Detection: Check ¹H NMR for shifts in the aromatic region. The coupling constant between

H5 and H6 will remain, but chemical shifts will vary slightly.

Hydrolysis Product (Amide): 2-Isopropyl-4-methylnicotinamide.

Detection: Disappearance of IR band at 2220 cm⁻¹; appearance of Amide I/II bands (1650-

1690 cm⁻¹).
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Starting Material: 2-Isobutyryl-3-methyl-2-butenenitrile.[1]

Detection: Presence of olefinic protons in NMR (if not fully conjugated in the ring) or

distinct aliphatic ketone signals.
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Figure 2: Logical decision tree for QC release of 2-Isopropyl-4-methylnicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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